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Compound of Interest

4-Benzylmorpholine-2-carboxylic
Compound Name: o
aci

Cat. No.: B112995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of 4-benzylmorpholine-2-
carboxylic acid, a morpholine derivative with significant potential in medicinal chemistry and
organic synthesis. This document outlines the compound's physicochemical properties,
spectroscopic data, and a detailed synthesis protocol. Due to the limited availability of
experimental crystallographic and complete spectroscopic data in the public domain, this guide
incorporates predicted data to offer a thorough structural overview.

Physicochemical Properties

4-Benzylmorpholine-2-carboxylic acid, with the molecular formula C12H1sNOs3, is a white
solid compound.[1] It serves as a versatile building block in the synthesis of more complex
molecules.[2] The hydrochloride salt of this compound is also commonly used and exhibits a
melting point in the range of 244-248°C.[2]
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Property Value Source
Molecular Formula C12H15NOs3 [3]
Molecular Weight 221.25 g/mol [3]
Appearance White solid [1]
Melting Point (HCI salt) 244-248°C [2]
Predicted pKa 2.57+£0.20 [4]
Predicted Boiling Point 372.7+42.0°C [4]
Predicted Density 1.235 + 0.06 g/cm3 [4]

Molecular Structure

The structure of 4-benzylmorpholine-2-carboxylic acid consists of a central morpholine ring,
a benzyl group attached to the nitrogen atom at position 4, and a carboxylic acid group at
position 2. The morpholine ring typically adopts a chair conformation, which is the most stable
arrangement for six-membered heterocyclic rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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